1-(4-Fluoro-phenyl)-2-(4-fluoro-phenylamino)-ethanone

• Molecular Formula: C14H11F2NO
• Molecular Weight: 247.24 g/mol
• IUPAC Name: 2-(4-fluoroanilino)-1-(4-fluorophenyl)ethanone
• InChI: InChI=1S/C14H11F2NO/c15-11-3-1-10(2-4-11)14(18)9-17-13-7-5-12(16)6-8-13/h1-8,17H,9H2
• InChI Key: ZXWAEGBFPDWXMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CNC2=CC=C(C=C2)F)F

Description

1-(4-Fluoro-phenyl)-2-(4-fluoro-phenylamino)-ethanone is a useful research compound. Its molecular formula is C14H11F2NO and its molecular weight is 247.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.3 mL 4-fluoroaniline was added to 1 g 2-bromo-4-fluoroacetophenone in 20 mL THF. The reaction was stirred 3 h at RT and 4 h at 40° C. The mixture was filtered and the filtrate diluted with ethyl acetate and extracted with water. The organic layer was dried and evaporated. Diisopropylether was added to the residue. The precipitate was filtered and dried to yield 0.42 g desired product. Rt: 1.53 min (method B), (M+H)+: 248